[(2,3-Dihydro-1,4-benzodioxin-6-yl)carbamoyl]methyl 2-chloropyridine-3-carboxylate

• IUPAC Name: [2-(2,3-dihydro-1,4-benzodioxin-6-ylamino)-2-oxoethyl] 2-chloropyridine-3-carboxylate
• InChI: InChI=1S/C16H13ClN2O5/c17-15-11(2-1-5-18-15)16(21)24-9-14(20)19-10-3-4-12-13(8-10)23-7-6-22-12/h1-5,8H,6-7,9H2,(H,19,20)
• InChI Key: PXKWKVRXWHDJGL-UHFFFAOYSA-N
• Canonical SMILES: C1COC2=C(O1)C=CC(=C2)NC(=O)COC(=O)C3=C(N=CC=C3)Cl
• Molecular Formula: C16H13ClN2O5
• Molecular Weight: 348.74 g/mol
• CAS No.: 502700-85-8

Description

The compound seems to be a complex organic molecule that likely contains a 2,3-dihydro-1,4-benzodioxin-6-yl group, a carbamoyl group, a methyl group, and a 2-chloropyridine-3-carboxylate group.

Synthesis Analysis

While specific synthesis methods for this compound were not found, similar compounds have been synthesized and studied. For instance, new antibacterial compounds that combine sulfonamide and benzodioxane fragments in their framework were fabricated.

Molecular Structure Analysis

The molecular structure of this compound is likely complex due to the presence of multiple functional groups. The presence of signals at δ 64 ppm were characteristic of C-2 and C-3 and an attribute of the N - (2,3-dihydro-1,4-benzodioxin-6-yl) moiety in the molecule.

Future Directions

Future research could focus on the synthesis, characterization, and potential applications of this compound. Given the antibacterial activity of similar compounds, it could be interesting to explore its potential use in medical applications.